Cas no 1261232-43-2 ((1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride)

• Product Name: (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride
• CAS No: 1261232-43-2
• MF: C₁₁H₁₉ClN₄S
• MW: 274.813359498978
• CID: 2170093
• Update Time: 2025-06-09

(1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-[1-(2-methylsulfanyl-pyrimidin-4-yl)-piperidin-3-yl]-methylamine hydrochloride
• (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride
• SBB075022
• [1-(2-methylthiopyrimidin-4-yl)-3-piperidyl]methylamine, chloride
• C-[1-(2-methylsulfanylpyrimidin-4-yl)piperidin-3-yl]methylamine hydrochloride

• Inchi： 1S/C11H18N4S.ClH/c1-16-11-13-5-4-10(14-11)15-6-2-3-9(7-12)8-15;/h4-5,9H,2-3,6-8,12H2,1H3;1H
• InChI Key： PBMUMLQTIRYQOV-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=NC=CC(=N1)N1CCCC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 80.3

Additional information on (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride

Introduction to (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride and its Applications in Modern Medicinal Chemistry

The compound with the CAS number 1261232-43-2 is a fascinating molecule known as (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. The combination of a pyrimidine ring with a piperidine moiety, along with the presence of a methylthio group, makes this molecule a promising candidate for further research and development.

In recent years, there has been a surge in the exploration of heterocyclic compounds for their pharmaceutical properties. Pyrimidine derivatives, in particular, have been extensively studied for their role in various biological processes. The presence of the methylthio group in this compound adds an extra layer of complexity, which can influence its interactions with biological targets. This feature makes it an intriguing subject for researchers looking to develop new drugs.

The structure of (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride suggests that it may have multiple points of interaction with biological molecules. The pyrimidine ring is known to be a key component in many nucleoside analogs, which are widely used in the treatment of viral infections and cancer. The piperidine ring, on the other hand, is often found in drugs that target neurological disorders due to its ability to cross the blood-brain barrier.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. Recent studies have shown that molecules with similar structural features can inhibit specific enzymes involved in cancer progression. The methylthio group, in particular, has been found to enhance binding affinity to certain protein targets, making it a valuable moiety for drug design.

Moreover, the hydrochloride salt form of this compound ensures better solubility and stability, which are crucial factors for pharmaceutical applications. Solubility plays a critical role in drug absorption and distribution within the body, while stability ensures that the drug remains effective over time. These properties make (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride a promising candidate for further investigation.

In vitro studies have begun to uncover the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain kinases, which are enzymes that play a key role in cell signaling pathways. Dysregulation of these pathways is often associated with various diseases, including cancer and inflammatory disorders. By targeting these kinases, this compound could potentially offer a new therapeutic approach.

The synthesis of (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for further studies. These techniques include palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, which are essential for constructing complex heterocyclic structures.

As research continues, it is expected that more insights will be gained into the pharmacological properties of this compound. The combination of computational modeling and experimental validation will be crucial in understanding its mechanism of action and potential side effects. This information will be vital for the development of safe and effective drugs based on similar molecular frameworks.

The impact of this research extends beyond academic curiosity. The findings could lead to the development of new treatments for various diseases, improving patient outcomes and quality of life. The pharmaceutical industry is always on the lookout for novel compounds with therapeutic potential, and (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride represents a promising addition to their arsenal.

In conclusion, the compound with CAS number 1261232-43-2, known as (1-(2-(Methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride, holds significant promise in the field of medicinal chemistry. Its unique structure and potential biological activities make it an exciting subject for further research. As scientists continue to explore its properties and applications, we can expect to see new advancements that could revolutionize drug development and treatment strategies.